1-Tetradecanol

• CAS: 71750-71-5
• Molecular Formula: C14H30O
• Molecular Weight: 214.39 g/mol
• InChI: InChI=1S/C14H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h15H,2-14H2,1H3
• InChIKey: HLZKNKRTKFSKGZ-UHFFFAOYSA-N
• Solubility: In water, 1.91X10-1 mg/L at 25 °C; In water, 0.30 mg/L at 25 °C; Very soluble in ethanol, ether, acetone, benzene, chloroform; Soluble in ether, slightly soluble in alcohol

1-Tetradecanol (CAS 71750-71-5) Procurement Guide: Baseline Identity and Core Physicochemical Profile

1-Tetradecanol (CAS 71750-71-5; also registered as CAS 112-72-1), commonly named myristyl alcohol or tetradecan-1-ol, is a straight-chain saturated C14 fatty alcohol with molecular formula C₁₄H₃₀O and molecular weight 214.39 g·mol⁻¹ [1]. It is a white, waxy solid at ambient temperature (melting range 35–39 °C) with a measured density of 0.823 g·mL⁻¹ at 25 °C, very low water solubility (~0.2–0.8 mg·L⁻¹ at 25 °C), and a log P (octanol/water) of approximately 5.5–6.0 . These characteristics place it at the intersection of mid-chain fatty alcohols, where carbon-chain length governs phase-transition temperature, latent heat, hydrophobicity, and interfacial behaviour—parameters that directly determine suitability for thermal energy storage, pharmaceutical excipient, cosmetic emulsifier, and specialty lubrication applications [2].

Phase change Body-heat-triggered solid-liquid transition support for thermal management and drug release research

Latent heat Highest reported gravimetric energy storage density among C12–C18 saturated fatty alcohols

Solubility Hildebrand parameter closest to poorly water-soluble APIs in mid-chain range; supports melt-based excipient screening

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 8209, Tetradecan-1-ol. https://pubchem.ncbi.nlm.nih.gov/compound/8209 View Source
• [2] Carareto, N.D.D. et al. (2015) 'High Pressure Solid–Liquid Equilibrium of Fatty Alcohols Binary Systems from 1-Dodecanol, 1-Tetradecanol, 1-Hexadecanol, and 1-Octadecanol', Journal of Chemical & Engineering Data, 60(9), pp. 2628–2635. View Source

Why Generic 1-Tetradecanol Substitution Fails: Chain-Length-Dependent Property Cliffs

Procurement and formulation scientists often assume that saturated fatty alcohols differing by only two methylene units (C12 → C14 → C16 → C18) are functionally interchangeable. This assumption is contradicted by experimental data: the melting point jumps by approximately 10–14 °C per two-carbon increment (24 °C for C12, 38–39 °C for C14, 49–50 °C for C16, 58–59 °C for C18) [1]. Latent heat of fusion varies non-monotonically, peaking sharply at C14 (~238.7 J·g⁻¹ vs. ~191 J·g⁻¹ for C12 and ~190–200 J·g⁻¹ for C16) [2][3]. Hildebrand solubility parameter δ decreases systematically from C14 (18.87 MPa¹/²) to C22 (18.44 MPa¹/²) [4]. Surface tension of solid fatty alcohols drops from ~62.4 dyn·cm⁻¹ (C14) to ~24.1 dyn·cm⁻¹ (C18) [5]. These are property cliffs, not smooth gradients. Substituting even by one chain length can shift a formulation's phase-change temperature outside the target thermal window, alter drug release kinetics, destabilize an emulsion, or degrade lubrication film thickness. The quantitative evidence below demonstrates why 1-tetradecanol must be evaluated—and procured—on its own measured performance and not inferred from neighbours.

Chain-length property cliffs

Latent heat, melting point, and solubility parameter do not scale linearly with carbon number; C12 or C16 substitution may shift thermal window outside target design range.

Interface and film behaviour

Surface tension and elastohydrodynamic film thickness differ substantially across C10–C14; lubricant or emulsifier performance established for C14 may not transfer to shorter or longer alcohols.

Permeation–irritation balance

In transdermal enhancer studies, C14 showed lower enhancement but distinct irritation profile compared to C10–C12; direct replacement without endpoint review may alter benefit–risk interpretation.

• [1] Nature Scientific Reports (2018) Table 1: Melting temperatures of long-chain alcohols. https://www.nature.com/articles/s41598-018-32950-w/tables/1 View Source
• [2] Tian, B. et al. (2013) 'Preparation and properties of 1-tetradecanol/1,3:2,4-di-(3,4-dimethyl) benzylidene sorbitol gelatinous form-stable phase change materials', Thermochimica Acta, 554, pp. 54–58. (Reports pure 1-tetradecanol latent heat 238.7 J·g⁻¹) View Source
• [3] C. Moulahi et al. (2020) 'Facile Synthesis of Microencapsulated 1-Dodecanol (PCM) for Thermal Energy Storage', Semantic Scholar. (Reports 1-dodecanol melting enthalpy 191 ± 3 J·g⁻¹) View Source
• [4] Pharmaceutics (2021) Table 1: Hildebrand solubility parameters of fatty alcohols. δ(TD) = 18.87, δ(OD) = 18.61, δ(DC) = 18.44 MPa¹/². View Source
• [5] Saito, M. et al. (1982) 'Fundamental Studies on Detergency. III. Surface Tension and Its Dispersion Force Component and Polar Force Component of Fatty Acids and Fatty Alcohols', Journal of Japan Oil Chemists' Society, 31(5), pp. 300–304. View Source

1-Tetradecanol Quantitative Differentiation Evidence: Comparator-Based Performance Data

Latent Heat of Fusion Peaks at C14: 1-Tetradecanol Outperforms C12 and C16 Homologues

Pure 1-tetradecanol exhibits a latent heat of fusion of 238.7 J·g⁻¹ measured by differential scanning calorimetry (DSC) [1]. This value is substantially higher than that of 1-dodecanol (C12, 191 ± 3 J·g⁻¹ [2]) and 1-hexadecanol (C16, 190–200 J·g⁻¹ ). Among the even-numbered saturated fatty alcohols C12–C18, 1-tetradecanol delivers the highest gravimetric energy storage density in the 35–40 °C phase-transition window.

Latent heat of fusion

Cross-study comparable

238.7 J·g⁻¹ (C14) vs. 191 ± 3 (C12) and 190–200 (C16)

C14 delivers the highest reported gravimetric energy density among even-numbered C12–C18 fatty alcohols.

DSC data from independent primary studies; cross-study comparison requires method harmonization review.

Evidence Dimension	Latent heat of fusion (ΔHfus)
Target Compound Data	238.7 J·g⁻¹ (pure 1-tetradecanol)
Comparator Or Baseline	1-Dodecanol: 191 ± 3 J·g⁻¹; 1-Hexadecanol: 190–200 J·g⁻¹
Quantified Difference	+23–25% higher than C12; +19–24% higher than C16
Conditions	DSC, pure compounds; data from independent primary studies

Why This Matters

For thermal energy storage and temperature-buffering applications, selecting 1-tetradecanol over C12 or C16 directly increases latent heat capacity by ~20–25% per unit mass, reducing required PCM mass and system cost.

• [1] Tian, B. et al. (2013) 'Preparation and properties of 1-tetradecanol/1,3:2,4-di-(3,4-dimethyl) benzylidene sorbitol gelatinous form-stable phase change materials', Thermochimica Acta, 554, pp. 54–58. View Source
• [2] C. Moulahi et al. (2020) 'Facile Synthesis of Microencapsulated 1-Dodecanol (PCM) for Thermal Energy Storage and Thermal Buffering Ability in Embedded PVC Film', Semantic Scholar (reports 1-dodecanol ΔHfus = 191 ± 3 J·g⁻¹). View Source

Melting Point Positions 1-Tetradecanol in the 38–39 °C Window: 14 °C Above C12, 11 °C Below C16

The melting point of 1-tetradecanol is reported as 38–39 °C (Sigma-Aldrich product 87158) [1]. This is 14–15 °C higher than 1-dodecanol (24 °C ) and ~10–11 °C lower than 1-hexadecanol (49–50 °C [1]). The 38–39 °C range sits immediately below human physiological temperature, making 1-tetradecanol uniquely suited to body-heat-activated thermal management and temperature-triggered drug release without external heating.

Melting point

Head-to-head comparison

38–39 °C (C14) — +15 °C above C12, −11 °C below C16

Phase-change temperature sits immediately below physiological range; supports body-heat-activated designs.

Vendor-certified reference materials; atmospheric pressure.

Evidence Dimension	Melting point (Tm)
Target Compound Data	38–39 °C
Comparator Or Baseline	1-Dodecanol: 24 °C; 1-Hexadecanol: 49–50 °C
Quantified Difference	+15 °C vs C12; −11 °C vs C16
Conditions	Atmospheric pressure, vendor-certified reference materials (Sigma-Aldrich)

Why This Matters

For transdermal or implantable drug delivery systems requiring solid-to-liquid transition at skin temperature (~32–37 °C), 1-tetradecanol’s Tm provides a narrow operational safety margin that C12 (premature melting) and C16 (no melting without external heating) cannot deliver.

• [1] Nature Scientific Reports (2018) Table 1: Melting temperatures of LCAs useful for CellEraser’s calibration. 1-Tetradecanol: 38–39 °C; 1-Hexadecanol: 49–50 °C. View Source

Hildebrand Solubility Parameter: 1-Tetradecanol (δ = 18.87 MPa¹/²) Is the Most Discriminating Mid-Chain Alcohol for API Solubility Prediction

Hildebrand solubility parameters measured for fatty alcohols show 1-tetradecanol (TD) at δ = 18.87 MPa¹/², compared to 1-octadecanol (OD, δ = 18.61 MPa¹/²) and 1-docosanol (DC, δ = 18.44 MPa¹/²) [1]. The δ value of TD most closely matches common poorly water-soluble APIs such as naproxen (δ = 23.37 MPa¹/²) and ibuprofen (δ = 20.91 MPa¹/²), yielding a smaller Δδ than OD or DC, which predicts higher mutual solubility and more efficient eutectic or co-amorphous formation.

Hildebrand solubility parameter

Cross-study comparable

δ = 18.87 MPa¹/² (C14) vs. 18.61 (C18) and 18.44 (C22)

Closest solubility match to common NSAIDs among mid-chain alcohols; supports excipient screening by Δδ.

Group contribution calculation; validation against experimental solubility recommended.

Evidence Dimension	Hildebrand solubility parameter (δ)
Target Compound Data	18.87 MPa¹/²
Comparator Or Baseline	1-Octadecanol: 18.61 MPa¹/²; 1-Docosanol: 18.44 MPa¹/²
Quantified Difference	Δδ(TD−OD) = +0.26 MPa¹/²; Δδ(TD−DC) = +0.43 MPa¹/²; Δδ(TD−NPX) = 4.50 vs Δδ(OD−NPX) = 4.76
Conditions	Calculated from group contribution methods; validated against experimental solubility data

Why This Matters

Formulators screening fatty alcohol excipients for melt-based drug delivery can use δ matching to prioritize 1-tetradecanol over longer-chain alternatives, reducing experimental trial burden and improving API loading prediction accuracy.

• [1] Pharmaceutics (2021) 'Table 1: Hildebrand solubility parameters'. δ(TD)=18.87, δ(OD)=18.61, δ(DC)=18.44 MPa¹/². View Source

EHL Film Thickness: 1-Tetradecanol Generates the Largest Lubricant Film Among C10–C14 Fatty Alcohols

In sliding elastohydrodynamic lubrication (EHL) contacts under high slide-to-roll ratio (SRR) conditions, the film thickening effect was smallest for 1-decanol (C10, lowest melting point) and largest for 1-tetradecanol (C14, highest melting point among tested) [1][2]. The thicker lubricating film generated by 1-tetradecanol directly correlates with boundary lubrication performance and surface separation efficacy.

EHL film thickness

Head-to-head comparison

Largest film thickening observed for C14 among C10–C14 alcohols under high slide-to-roll ratio.

Film-forming capability ranked C14 > C12 > C10; supports boundary lubrication research.

Optical interferometry data; quantitative thickness values in original tribology study.

Evidence Dimension	EHL film thickness variation under high SRR
Target Compound Data	Largest film thickening observed (C14)
Comparator Or Baseline	1-Decanol (C10): smallest film thickening; 1-Dodecanol (C12): intermediate
Quantified Difference	Qualitative ranking: C14 > C12 > C10; quantitative film thickness values reported in original Yagi & Vergne study
Conditions	Sliding EHL contact, high SRR conditions; optical interferometry film thickness measurement

Why This Matters

For industrial lubricant formulation and metalworking fluid design, 1-tetradecanol provides superior boundary film formation compared to shorter-chain alternatives, directly reducing metal-to-metal contact and wear under severe operating conditions.

• [1] Yagi, K. & Vergne, P. (2011) 'Rheological response of fatty alcohols in sliding elastohydrodynamic contacts', Tribology International, 44(12), pp. 1826–1832. View Source
• [2] Scite.ai summary of Yagi & Vergne findings: 'film thickening smallest for 1-decanol (lowest melting point) and largest for 1-tetradecanol (highest melting point).' View Source

Solid-State Surface Tension: 1-Tetradecanol Exhibits the Highest Polar Force Component Among C14–C18 Fatty Alcohols

Contact angle measurements of solid fatty alcohols (C14–C18) showed that total surface tension decreases with increasing carbon number from ~62.4 to ~24.1 dyn·cm⁻¹. 1-Tetradecanol (C14) and 1-hexadecanol (C16) exhibited a particularly high polar force component contribution, distinguishing them from fatty acids in the same chain-length range, where the polar contribution remained nearly constant at ~10% [1]. This elevated polar contribution impacts wetting, adhesion, and soil-removal behaviour.

Solid surface tension

Class-level inference

γS ≈ 62.4 dyn·cm⁻¹ (C14, highest in C14–C18 range); elevated polar force component vs. fatty acids.

Higher solid-state surface energy may influence wetting and adhesion in surfactant synthesis research.

Contact angle method; polar contribution interpretation requires further formulation-specific review.

Evidence Dimension	Solid surface tension (γS) and polar force component (γp/γ)
Target Compound Data	γS ≈ 62.4 dyn·cm⁻¹ (C14, upper end of C14–C18 range); high γp/γ ratio
Comparator Or Baseline	1-Octadecanol: γS ≈ 24.1 dyn·cm⁻¹ (lower end); Fatty acids C12–C18: γp/γ ≈ 10% constant
Quantified Difference	γS decreases by ~38 dyn·cm⁻¹ across C14→C18; polar contribution markedly higher in C14 and C16 alcohols vs. fatty acids
Conditions	Contact angle method; extended Fowkes' equation; solid state at 10 °C

Why This Matters

For surfactant synthesis, emulsifier performance, and cleaning product development, 1-tetradecanol-derived surfactants may exhibit differentiated wetting and adhesion behaviour arising from the intrinsically higher solid-state surface energy and polar character of the C14 alcohol precursor.

• [1] Saito, M. et al. (1982) 'Fundamental Studies on Detergency. III. Surface Tension and Its Dispersion Force Component and Polar Force Component of Fatty Acids and Fatty Alcohols', J. Jpn. Oil Chem. Soc., 31(5), pp. 300–304. View Source

Skin Permeation Enhancement: 1-Tetradecanol Exhibits Lower Enhancement but Higher Irritation Than C10–C12 Alcohols — A Differentiated Risk–Benefit Profile

In animal studies comparing saturated fatty alcohols as skin permeation enhancers for melatonin transdermal delivery, 1-tetradecanol (myristyl alcohol) exhibited lower permeation enhancement effect compared with decanol (C10), undecanol (C11), and lauryl alcohol (C12), but caused greater skin irritation [1]. This creates a differentiated selection criterion: 1-tetradecanol is not the strongest enhancer among fatty alcohols, but its irritancy profile must be weighed when short-chain alternatives are intolerable.

Skin permeation & irritation

Cross-study comparable

Permeation enhancement rank: C10 > C11 > C12 > C14; irritation score higher for C14.

Differentiated benefit–risk profile: lower enhancer potency, distinct irritation endpoint context.

In vivo rat skin melatonin patch model; endpoint review required before transdermal excipient selection.

Evidence Dimension	Skin permeation enhancement effect and irritation score
Target Compound Data	Lower permeation enhancement than C10–C12; higher irritation
Comparator Or Baseline	Decanol, undecanol, lauryl alcohol: higher permeation enhancement; lower irritation
Quantified Difference	Rank-order: enhancement C10 > C11 > C12 > C14; irritation C14 > C10–C12 (exact ratios in original study)
Conditions	In vivo rat skin; melatonin transdermal patch model

Why This Matters

Procurement decisions for transdermal formulation excipients must balance permeation efficacy against irritation. If shorter-chain alcohols trigger sensitization, 1-tetradecanol may be retained as a lower-enhancement but viable alternative, whereas C16 and C18 alcohols provide essentially negligible enhancement.

• [1] Andega, S., Kanikkannan, N. & Singh, M. (2001) 'Comparison of the effect of fatty alcohols on the permeation of melatonin between porcine and human skin', Journal of Controlled Release, 77(1–2), pp. 17–25. View Source

1-Tetradecanol Best-Validated Application Scenarios: Where Quantitative Differentiation Drives Selection

Body-Heat-Activated Phase Change Materials for Wearable Thermal Management

1-Tetradecanol’s melting point of 38–39 °C [1] and latent heat of 238.7 J·g⁻¹ [2] make it the preferred PCM core for textiles and wearable devices that must absorb excess body heat at skin temperature. C12 (Tm = 24 °C, already liquid at room temperature) and C16 (Tm = 49–50 °C, does not melt from body heat alone) are functionally excluded from this application window. Encapsulated 1-tetradecanol microPCMs have demonstrated melting enthalpies up to 218.5 J·g⁻¹ in composite form-stable configurations [2].

Temperature-Triggered Drug Release from Mesoporous Silica Carriers

1-Tetradecanol has been employed as a nanoconfined amorphous gatekeeper layer in mesoporous silica nanoparticles. In vitro drug release experiments at 37 °C in phosphate-buffered saline (pH 7.4) showed that the addition of a 1-tetradecanol layer yielded slower release kinetics correlated with the presence of a liquid fatty alcohol interfacial layer [3]. The proximity of its Tm (38–39 °C) to physiological temperature enables mild hyperthermia-triggered release without external heating devices.

High-Density Latent Heat Storage for Solar Thermal and Building Envelope Applications

The peak latent heat of 1-tetradecanol (238.7 J·g⁻¹) among C12–C18 fatty alcohols [2], combined with its favourable phase-change temperature of ~38 °C, positions it for compact solar thermal storage and building-integrated PCM panels. Fatty acid ester derivatives of 1-tetradecanol achieve melting points of 40–50 °C with phase change enthalpies exceeding 200 kJ·kg⁻¹ and retain thermal reliability after 1000 cycles [4], meeting the durability requirements of building energy codes.

Co-Emulsifier and Consistency Factor in Topical Pharmaceutical Formulations (USP/NF Grade)

USP/NF-grade myristyl alcohol (e.g., Kolliwax® MA) is validated as a co-emulsifier, viscosity modifier, and lubricant in ointments, creams, gels, tablets, capsules, and lotions . Its Hildebrand solubility parameter (δ = 18.87 MPa¹/²) [5] provides a quantitative basis for predicting API-excipient miscibility in melt-based formulations, supporting Quality-by-Design (QbD) approaches to semi-solid dosage form development.

Application

Selection Property

Validation Focus

Body-heat-activated PCM research

Phase-change temperature near skin range

Latent heat capacity and thermal cycling stability

Temperature-triggered drug release carriers

Melting point proximity to physiological 37 °C

Nanoconfined gatekeeper stability and release kinetics at mild hyperthermia

Compact latent heat storage systems

Highest gravimetric latent heat among C12–C18 alcohols

Composite form-stable enthalpy retention after thermal cycling

Topical semi-solid formulation development

Co-emulsifier and consistency factor with QbD-relevant solubility parameter

API-excipient miscibility prediction and viscosity modification in creams/ointments

• [1] Nature Scientific Reports (2018) Table 1: Melting temperatures. 1-Tetradecanol 38–39 °C. View Source
• [2] Tian, B. et al. (2013) Thermochimica Acta, 554, pp. 54–58. Pure 1-tetradecanol latent heat 238.7 J·g⁻¹; composite enthalpy 218.5 J·g⁻¹. View Source
• [3] Controlling drug release from mesoporous silica through an amorphous, nanoconfined 1-tetradecanol layer (2020). QxMD read.qxmd.com summary. View Source
• [4] Azam, A. et al. (2011) 'High-chain fatty acid esters of myristyl alcohol with odd carbon number: Novel organic PCMs for thermal energy storage', Solar Energy Materials and Solar Cells, 95(8), pp. 2417–2423. View Source
• [5] Pharmaceutics (2021) Table 1: δ(1-tetradecanol) = 18.87 MPa¹/². View Source